2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline

• Molecular Formula: C28H32N2
• Molecular Weight: 396.6 g/mol
• IUPAC Name: N-(2-tert-butylphenyl)-1-[3-[(2-tert-butylphenyl)iminomethyl]phenyl]methanimine
• InChI: InChI=1S/C28H32N2/c1-27(2,3)23-14-7-9-16-25(23)29-19-21-12-11-13-22(18-21)20-30-26-17-10-8-15-24(26)28(4,5)6/h7-20H,1-6H3
• InChI Key: AEJWHDBPSBJVMC-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=CC=C1N=CC2=CC(=CC=C2)C=NC3=CC=CC=C3C(C)(C)C

Description

2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline, also known as TBB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBB belongs to the class of azo dyes, which are commonly used in the textile, food, and pharmaceutical industries. However, TBB has a unique structure that makes it a promising candidate for various scientific research applications.

Mechanism of Action

The mechanism of action of 2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline is not fully understood, but it is believed to involve the formation of a charge-transfer complex between this compound and the substrate. This charge-transfer complex is thought to be responsible for the unique properties of this compound, such as its ability to act as a hole-transporting material in organic solar cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-studied, and further research is needed to fully understand the potential effects of this compound on living organisms. However, some studies have suggested that this compound may have toxic effects on certain types of cells, such as liver cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline is its unique structure, which makes it a promising candidate for various scientific research applications. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for the study of 2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline. One area of research that has received significant attention is the development of new materials based on this compound. Researchers are also studying the potential applications of this compound in the field of organic electronics, where it has shown promise as a hole-transporting material. Further research is also needed to fully understand the potential toxic effects of this compound on living organisms and to develop safe and effective applications for this compound.

Synthesis Methods

The synthesis of 2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline involves the reaction of 2-tert-butylaniline and 3-{[(2-tert-butylphenyl)imino]methyl}benzaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound. The synthesis method of this compound is well-established and has been reported in various scientific literature.

Scientific Research Applications

2-tert-butyl-N-(3-{[(2-tert-butylphenyl)imino]methyl}benzylidene)aniline has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the development of new materials. This compound has been used as a building block for the synthesis of polymers and other materials with unique properties. This compound has also been studied for its potential applications in the field of organic electronics, where it has been used as a hole-transporting material in organic solar cells.